Cas no 5566-41-6 ((5E)-5-(3,5-dimethoxybenzylidene)-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: (5E)-5-(3,5-dimethoxybenzylidene)-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 5566-41-6
• MF: C₁₅H₁₅NO₃S₂
• MW: 321.414501428604
• CID: 1598246
• PubChem ID: 1224732
• Update Time: 2025-04-21

(5E)-5-(3,5-dimethoxybenzylidene)-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(3,5-dimethoxybenzylidene)-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one
• CCG-11893
• AKOS000407620
• AB00089515-01
• BIM-0024835.P001
• AK-968/36945058
• 5566-41-6
• 3-allyl-5-(3,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-[(3,5-DIMETHOXYPHENYL)METHYLIDENE]-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• (5E)-5-[(3,5-dimethoxyphenyl)methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C15H15NO3S2/c1-4-5-16-14(17)13(21-15(16)20)8-10-6-11(18-2)9-12(7-10)19-3/h4,6-9H,1,5H2,2-3H3/b13-8+
• InChI Key： GZUHGMCAIDPTBA-MDWZMJQESA-N
• SMILES： S1C(N(CC=C)C(/C/1=C\C1C=C(C=C(C=1)OC)OC)=O)=S

Computed Properties

• Exact Mass: 321.04945
• Monoisotopic Mass: 321.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 465.1°C at 760 mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.653
• PSA: 38.77